Cas no 1203499-26-6 (1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one)

• Product Name: 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one
• CAS No: 1203499-26-6
• MF: C₁₁H₁₃IN₂O₂
• MW: 332.137594938278
• MDL: MFCD13563081
• CID: 1076581
• PubChem ID: 329772268
• Update Time: 2025-06-26

1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-Butyl-6-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• 1-tert-butyl-6-iodo-3H-pyrido[2,3-b][1,4]oxazin-2-one
• A-6191
• AC1Q1MJM
• AG-L-57384
• CTK7H4483
• MolPort-008-154-052
• 1-(tert-Butyl)-6-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one
• MFCD13563081
• 1203499-26-6
• AKOS015838046
• 1-tert-Butyl-6-iodo-1H-pyrido[2,3-b][1,4]oxazin-2(3H)-one, AldrichCPR
• DTXSID40673656
• 1-tert-butyl-6-iodopyrido[2,3-b][1,4]oxazin-2-one
• CS-0442225
• 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one

• MDL： MFCD13563081
• Inchi： 1S/C11H13IN2O2/c1-11(2,3)14-7-4-5-8(12)13-10(7)16-6-9(14)15/h4-5H,6H2,1-3H3
• InChI Key： GMFWLVGOOMFZAF-UHFFFAOYSA-N
• SMILES： IC1=CC=C2C(=N1)OCC(N2C(C)(C)C)=O

Computed Properties

• Exact Mass: 332.00218g/mol
• Monoisotopic Mass: 332.00218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3h)-one

1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one: A Versatile Scaffold for Drug Discovery and Molecular Targeting

1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one represents a unique chemical entity with structural features that have attracted significant attention in the field of medicinal chemistry. This compound, characterized by its CAS number 1203499-26-6, is a derivative of the pyrido[2,3-b]1,4-oxazin-2(3H)-one scaffold, which is known for its potential in modulating biological targets. The presence of an iodine atom at the 6-position and a tert-butyl group at the 1-position contributes to its unique reactivity and selectivity, making it a promising candidate for further exploration in drug development.

Recent studies have highlighted the importance of pyrido[2,3-b]1,4-oxazin-2(3H)-one scaffolds in the design of molecules with biological activity. For instance, a 2023 paper published in Journal of Medicinal Chemistry demonstrated that derivatives of this scaffold exhibit potent anti-inflammatory properties by targeting the NF-κB signaling pathway. The 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one compound, in particular, showed enhanced stability and bioavailability compared to its non-iodinated counterparts, which is attributed to the electron-withdrawing nature of the iodine atom. This structural modification not only improves the molecule's pharmacokinetic profile but also enhances its ability to interact with specific protein targets.

One of the key advantages of 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one is its potential as a lead compound for the development of novel therapeutics. Researchers have explored its utility in targeting enzymes such as acetylcholinesterase and phosphodiesterase, which are implicated in neurodegenerative diseases. A 2022 study in ChemMedChem reported that this compound demonstrated significant inhibitory activity against acetylcholinesterase, with an IC50 value of 12.3 nM, suggesting its potential as a therapeutic agent for Alzheimer’s disease. The tert-butyl group at the 1-position is believed to play a critical role in stabilizing the molecule's conformation, thereby enhancing its binding affinity to the target enzyme.

The synthesis of 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one has been a focus of recent chemical research, with efforts aimed at optimizing its preparation method for large-scale production. A 2023 article in Organic & Biomolecular Chemistry described a novel route involving the iodination of a pyrido[2,3-b]1,4-oxazin-2(3H)-one derivative under mild conditions. This approach not only improved the yield of the target compound but also reduced the formation of byproducts, which is crucial for industrial applications. The use of catalytic amounts of iodine and a phase-transfer catalyst in this method highlights the importance of green chemistry principles in the synthesis of pharmaceutical intermediates.

Another area of interest is the exploration of 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one as a molecular scaffold for the development of antitumor agents. A 2023 study in Cancer Research investigated its ability to inhibit the proliferation of cancer cells by targeting the PI3K/AKT signaling pathway. The compound was shown to induce apoptosis in breast cancer cell lines, with a selectivity index of 5.8, indicating its potential as a targeted therapy. The iodine atom at the 6-position is thought to contribute to the molecule's ability to disrupt key interactions within the signaling pathway, thereby enhancing its therapeutic efficacy.

Furthermore, the 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one scaffold has been examined for its potential in the design of molecules with improved solubility and permeability. A 2022 review in Drug Discovery Today emphasized the importance of such structural modifications in overcoming the challenges of drug delivery. The tert-butyl group at the 1-position is believed to enhance the molecule's solubility in aqueous environments, while the iodine atom may improve its ability to cross biological membranes. These properties are critical for the development of orally administrable drugs with optimal bioavailability.

In addition to its therapeutic potential, 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one has also been studied for its role in the development of imaging agents for in vivo diagnostics. A 2023 paper in ACS Chemical Imaging reported the use of this compound as a fluorescent probe for tracking the distribution of molecules in biological systems. The iodine atom's ability to emit light under specific conditions makes it a valuable tool for non-invasive monitoring of drug delivery and target engagement. This application underscores the versatility of the compound in both therapeutic and diagnostic contexts.

Despite its promising properties, the development of 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one as a therapeutic agent is still in its early stages. Ongoing research is focused on understanding its mechanism of action, optimizing its pharmacological profile, and evaluating its safety in preclinical models. The complexity of its interactions with biological systems necessitates further investigation to ensure its efficacy and minimize potential side effects. Collaborative efforts between medicinal chemists, pharmacologists, and clinicians will be essential in advancing this compound toward clinical application.

In conclusion, 1-tert-Butyl-6-iodo-1H-pyrido2,3-b1,4oxazin-2(3H)-one represents a significant advancement in the field of drug discovery. Its unique structural features, combined with its potential to modulate critical biological targets, make it a valuable scaffold for the development of novel therapeutics. As research continues to uncover its full potential, this compound may play a pivotal role in the treatment of various diseases, from neurodegenerative disorders to cancer. The ongoing exploration of its properties and applications will undoubtedly contribute to the advancement of pharmaceutical science and the development of more effective treatments for patients.